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Compound of Interest

Compound Name: (S)-Trolox

Cat. No.: B1298432 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of (S)-
Trolox stock solutions for use in various research applications. (S)-Trolox, a water-soluble

analog of vitamin E, is a potent antioxidant commonly used as a standard in antioxidant

capacity assays and for investigating the role of oxidative stress in biological systems.[1][2][3]

[4][5][6][7]

Chemical Properties and Solubility Data
(S)-Trolox is a crystalline solid with a molecular weight of approximately 250.29 g/mol .[2][4][7]

Proper preparation of stock solutions requires an understanding of its solubility in various

solvents. The following table summarizes the solubility and key properties of (S)-Trolox.
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Property Value

Molecular Formula C₁₄H₁₈O₄

Molecular Weight 250.29 g/mol [2][4][7]

Appearance White to faintly beige crystalline powder[3]

Solubility

   DMSO ~20-50 mg/mL[1][4][6][8]

   Ethanol ~20-30 mg/mL[1][6][8]

   Dimethylformamide (DMF) ~30 mg/mL[6][8]

   PBS (pH 7.2) ~3 mg/mL[1][6][8]

Experimental Protocols
Below are protocols for preparing (S)-Trolox stock solutions using different solvents. The

choice of solvent will depend on the specific requirements of the downstream application.

Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol is suitable for most in vitro cell-based assays where the final concentration of

DMSO is kept low to avoid solvent-induced toxicity.

Materials:

(S)-Trolox powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance
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Procedure:

Weighing (S)-Trolox: Accurately weigh out a desired amount of (S)-Trolox powder using an

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

25.03 mg of (S)-Trolox (Molecular Weight: 250.29 g/mol ).

Dissolution: Add the weighed (S)-Trolox to a sterile tube. Add the appropriate volume of

DMSO to achieve a final concentration of 100 mM. For 25.03 mg of (S)-Trolox, add 1 mL of

DMSO.

Mixing: Vortex the solution until the (S)-Trolox is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if precipitation occurs.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol for Preparing a 100 mM Stock Solution in
Ethanol
This protocol is an alternative to DMSO for applications where ethanol is a more suitable

solvent.

Materials:

(S)-Trolox powder

200 proof (absolute) ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Procedure:

Weighing (S)-Trolox: Weigh out the required amount of (S)-Trolox powder. For 1 mL of a

100 mM stock solution, use 25.03 mg.
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Dissolution: Transfer the powder to a sterile tube and add the calculated volume of absolute

ethanol.

Mixing: Vortex thoroughly until all the solid has dissolved.

Aliquoting and Storage: Dispense into single-use aliquots and store at -20°C. Ethanol stock

solutions are reported to be stable for up to one month at this temperature.[5]

Storage and Stability
Proper storage is critical to maintain the antioxidant activity of (S)-Trolox solutions.

Form Storage Temperature Stability

Solid Powder -20°C Stable for at least two years.[1]

DMSO Solution -20°C Up to 1 month.[3][9]

-80°C Up to 6 months.[9]

Ethanol Solution -20°C Up to 1 month.[5]

Aqueous Solution 2-8°C
Not recommended for storage

for more than one day.[1][8]

Note: For long-term storage of stock solutions, it is recommended to purge the vial with an inert

gas like nitrogen or argon before sealing to minimize oxidation.[1][8]

Workflow and Visualization
The following diagram illustrates the general workflow for preparing an (S)-Trolox stock

solution.
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Workflow for (S)-Trolox Stock Solution Preparation

Preparation

Storage

Application

1. Weigh (S)-Trolox Powder

2. Add Appropriate Solvent
(e.g., DMSO, Ethanol)

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

6. Dilute to Working Concentration
in Aqueous Buffer

Prior to Experiment

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for preparing and storing (S)-Trolox stock

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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